Cas no 1460-38-4 (2-(2-Oxocyclopentyl)acetic acid)

2-(2-Oxocyclopentyl)acetic acid Properties

Names and Identifiers

• 2-(2-Oxocyclopentyl)acetic acid
• 2-Oxocyclopentylacetic acid
• 2-Oxocyclopentaneacetic acid
• 2-OXO-CYCLOPENTANEACETIC ACID
• Cyclopentaneacetic acid, 2-oxo-
• 2-Oxocyclopentaneacetic acid 97%
• 2-Oxocyclopentylacetic acid, 97%
• 2-carboxymethylcyclopentan-1-one
• OLLLIBGOZUPLOK-UHFFFAOYSA-N
• CS-0318520
• AS-60730
• 1460-38-4
• 2-(2-Oxocyclopentyl)aceticacid
• DTXSID20393744
• MFCD02093672
• 2-OXO-CYCLOPENTANEACETICACID
• AKOS006223500
• SCHEMBL1918364
• 2-oxo-cyclopentyl acetic acid
• J-200047
• 2-Oxocyclopentaneacetic acid, 97%
• G78502
• acetic acid, 2-(2-oxocyclopentyl)-
• 2-(2-oxocyclopentyl)acetic Acid
• (2-oxocyclopentyl)acetic acid
• +Expand

• MDL： MFCD02093672
• InChIKey： OLLLIBGOZUPLOK-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H10O3/c8-6-3-1-2-5(6)4-7(9)10/h5H,1-4H2,(H,9,10)
• SMILES： C1CC(CC(=O)O)C(=O)C1

Computed Properties

• Exact Mass: 142.06300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 142.063
• Heavy Atom Count: 10
• Complexity: 162
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.1
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 54.4A^2

Experimental Properties

• LogP: 0.83030
• PSA: 54.37000
• Refractive Index: 1.492
• Boiling Point: 316.5°Cat760mmHg
• Melting Point: 47-51 °C (lit.)
• Vapor Pressure: 0.0±1.4 mmHg at 25°C
• Flash Point: 230 °F
• Color/Form: White crystals.
• Solubility: Slightly soluble in water.
• Density: 1.21

2-(2-Oxocyclopentyl)acetic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26-36
• Safety Instruction： S26
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 36/37/38
• Signal Word：Warning

2-(2-Oxocyclopentyl)acetic acid Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%